Cas no 7466-83-3 ( )

• Product name: &nbsp
• CAS No: 7466-83-3
• MF: C₁₆H₁₇BrFNO₂
• MW: 354.214087247849
• CID: 979747
• PubChem ID: 24201006

  Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-2-[2-(3-hydroxypropyl)pyridin-1-ium-1-yl]ethanone,bromide
• 1-(4-fluoro-phenacyl)-2-(3-hydroxy-propyl)-pyridinium, bromide
• 1-(4-Fluor-phenacyl)-2-(3-hydroxy-propyl)-pyridinium, Bromid
• NSC402770
• NSC-402770
• 7466-83-3
• 1-[2-(4-Fluorophenyl)-2-oxoethyl]-2-(3-hydroxypropyl)pyridin-1-ium bromide
• DTXSID30639605
•  

• Inchi： InChI=1S/C16H17FNO2.BrH/c17-14-8-6-13(7-9-14)16(20)12-18-10-2-1-4-15(18)5-3-11-19;/h1-2,4,6-10,19H,3,5,11-12H2;1H/q+1;/p-1
• InChI Key： SELTYGLVQYMBDD-UHFFFAOYSA-M
• SMILES： C1=CC=[N+](C(=C1)CCCO)CC(=O)C2=CC=C(C=C2)F.[Br-]

Computed Properties

• Exact Mass: 275.13224
• Monoisotopic Mass: 353.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 303
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.2A^2

Experimental Properties

• Density: 1.162
• Boiling Point: 454.5°C at 760 mmHg
• Flash Point: 228.7°C
• Refractive Index: 1.551
• PSA: 40.54
• LogP: -1.07500